![molecular formula C9H13NS B3021232 4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine CAS No. 900641-10-3](/img/structure/B3021232.png)
4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
Overview
Description
4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine hydrochloride is a unique chemical compound . It is used as an intermediate in the synthesis of the antiplatelet drug clopidogrel . The empirical formula is C9H14ClNS and the molecular weight is 203.73 .
Synthesis Analysis
The synthesis of 4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine and its derivatives has been reported in various studies . The presence of a piperidine ring fused with the thiophene scaffold is critical for activity .Molecular Structure Analysis
The molecular structure of 4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine consists of a six-membered ring with five methylene bridges (-CH2-) and one amine bridge (-NH-) fused to a five-membered heterocyclic ring thiophene .Chemical Reactions Analysis
While specific chemical reactions involving 4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine are not detailed in the search results, it’s known that the compound plays a crucial role in the synthesis of various pharmaceuticals .Physical And Chemical Properties Analysis
4-Ethyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine hydrochloride is a solid compound . The SMILES string is Cl.CCC1NCCc2sccc12 and the InChI is 1S/C9H13NS.ClH/c1-2-8-7-4-6-11-9 (7)3-5-10-8;/h4,6,8,10H,2-3,5H2,1H3;1H .Scientific Research Applications
- Biological Activity : Among these derivatives, the 2-(3′,4′,5′-trimethoxyanilino)-3-cyano-6-methoxycarbonyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine (compound 3a) and its 6-ethoxycarbonyl homologue (compound 3b) exhibit potent antiproliferative activity against cancer cell lines. They inhibit tubulin polymerization, leading to cell cycle arrest and apoptotic cell death. Importantly, they spare normal human peripheral blood mononuclear cells .
- Compounds : Several tetrahydrothieno[2,3-c]pyridine derivatives exhibit significant antibacterial activity against Bacillus subtilis .
- Historical Context : Fused pyridine derivatives, including 1,2,3-triazolo[4,5-c]pyridine, have been investigated for their analeptic (stimulant) properties. These compounds were reported to possess depressant, tranquilizing, anticonvulsant, and cardiovascular activities .
Antitubulin Agents
Antiplatelet Drug Synthesis
Antibacterial Activity
Analeptic Activity
Widely Distributed in Nature
properties
IUPAC Name |
4-ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS/c1-2-8-7-4-6-11-9(7)3-5-10-8/h4,6,8,10H,2-3,5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URYVPKBHQRLGHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=C(CCN1)SC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00424489 | |
Record name | 4-ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00424489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
900641-10-3 | |
Record name | 4-ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00424489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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